Cas no 898751-83-2 (2-Cyano-2'-piperidinomethyl benzophenone)

• Product Name: 2-Cyano-2'-piperidinomethyl benzophenone
• CAS No: 898751-83-2
• MF: C₂₀H₂₀N₂O
• MW: 304.385604858398
• MDL: MFCD03842466
• CID: 993935
• PubChem ID: 24725183
• Update Time: 2025-06-10

2-Cyano-2'-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-[2-(piperidin-1-ylmethyl)benzoyl]benzonitrile
• 2-CYANO-2'-PIPERIDINOMETHYL BENZOPHENONE
• 2-CYANO-2'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• MFCD03842466
• 2-{2-[(Piperidin-1-yl)methyl]benzoyl}benzonitrile
• DTXSID20643579
• AKOS016020878
• 2-cyano-2'-piperidinomethylbenzophenone
• 898751-83-2
• 2-Cyano-2'-piperidinomethyl benzophenone

• MDL： MFCD03842466
• Inchi： 1S/C20H20N2O/c21-14-16-8-2-4-10-18(16)20(23)19-11-5-3-9-17(19)15-22-12-6-1-7-13-22/h2-5,8-11H,1,6-7,12-13,15H2
• InChI Key： NDZSBSCDSVOSLO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C#N)C1=CC=CC=C1CN1CCCCC1

Computed Properties

• Exact Mass: 304.15800
• Monoisotopic Mass: 304.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 3.71308

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Cyano-2'-piperidinomethyl benzophenone

Recent Advances in the Study of 2-Cyano-2'-piperidinomethyl benzophenone (CAS: 898751-83-2): A Comprehensive Research Brief

The compound 2-Cyano-2'-piperidinomethyl benzophenone (CAS: 898751-83-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 2-Cyano-2'-piperidinomethyl benzophenone, which make it a promising candidate for targeting specific biological pathways. The compound's piperidine and benzophenone moieties are particularly noteworthy, as they contribute to its ability to interact with various protein targets. Researchers have employed advanced computational modeling techniques to predict its binding affinity and selectivity, paving the way for further experimental validation.

In terms of synthesis, novel methodologies have been developed to optimize the production of 2-Cyano-2'-piperidinomethyl benzophenone with high yield and purity. A recent publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route that minimizes byproducts and reduces production costs. This advancement is expected to facilitate large-scale production for preclinical and clinical studies.

Biological evaluations of 2-Cyano-2'-piperidinomethyl benzophenone have revealed its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. In vitro studies demonstrated its efficacy in suppressing the activity of cyclooxygenase-2 (COX-2) and protein kinase B (Akt), both of which are critical targets in cancer and inflammatory diseases. These findings suggest that the compound could serve as a lead molecule for the development of new therapeutics.

Further investigations into the pharmacokinetic properties of 2-Cyano-2'-piperidinomethyl benzophenone have shown favorable absorption and distribution profiles in animal models. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its biological activity.

In conclusion, 2-Cyano-2'-piperidinomethyl benzophenone (CAS: 898751-83-2) represents a promising scaffold for drug development, with demonstrated potential in targeting inflammatory and oncogenic pathways. Continued research efforts are expected to further elucidate its mechanisms of action and therapeutic applications, making it a compound of significant interest in the chemical biology and pharmaceutical communities.